Cas no 1805888-27-0 (2-(3-Bromopropyl)-3-(difluoromethoxy)toluene)

• Product Name: 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene
• CAS No: 1805888-27-0
• MF: C₁₁H₁₃BrF₂O
• MW: 279.121129751205
• CID: 5004519
• Update Time: 2025-10-31

2-(3-Bromopropyl)-3-(difluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene

• Inchi： 1S/C11H13BrF2O/c1-8-4-2-6-10(15-11(13)14)9(8)5-3-7-12/h2,4,6,11H,3,5,7H2,1H3
• InChI Key： CXJUXKMPOMZQST-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CC=CC=1C)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene

Professional Introduction to 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene (CAS No. 1805888-27-0)

2-(3-Bromopropyl)-3-(difluoromethoxy)toluene, identified by the Chemical Abstracts Service Number (CAS No.) 1805888-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a unique structural configuration, combines a brominated propyl side chain with a difluoromethoxy substituent on a toluene backbone, making it a versatile intermediate in synthetic chemistry.

The< strong>2-(3-Bromopropyl)-3-(difluoromethoxy)toluene molecule exhibits a high degree of functional diversity, which is attributed to its dual reactive sites—the bromine atom and the difluoromethoxy group. These features make it an invaluable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The bromine moiety, for instance, is commonly utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many bioactive compounds.

In recent years, there has been a surge in research focusing on the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The< strong> difluoromethoxy group in 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene contributes to these desirable properties, making it an attractive candidate for medicinal chemists seeking to optimize drug candidates. Studies have demonstrated that fluorine atoms can significantly influence the electronic and steric properties of molecules, often leading to increased binding affinity and selectivity.

One of the most compelling applications of 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene lies in its role as a precursor for the synthesis of biologically active molecules. For instance, researchers have leveraged this compound to develop novel antiviral and anticancer agents. The< strong> bromopropyl side chain provides a handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has been exploited in the design of small-molecule inhibitors targeting specific enzymatic or protein interactions.

The< strong>CAS No. 1805888-27-0 designation ensures that researchers can reliably identify and source this compound from reputable suppliers. This standardized identification system is crucial for maintaining consistency in experimental protocols and ensuring reproducibility across different laboratories. In addition, the structural complexity of 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene presents opportunities for exploring new synthetic methodologies and reaction pathways.

Recent advancements in computational chemistry have also highlighted the potential of 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene as a scaffold for drug discovery. Molecular modeling studies have shown that derivatives of this compound can interact with biological targets in unique ways, offering promising leads for future therapeutic development. The combination of experimental synthesis and computational analysis provides a powerful approach to unraveling the structural-activity relationships that govern biological function.

The< strong> difluoromethoxy group, in particular, has been the focus of numerous studies due to its ability to modulate both lipophilicity and electronic properties. This has led to its incorporation into a wide range of drug candidates across different therapeutic areas. For example, recent publications have described the use of fluorinated aromatic compounds in the treatment of neurological disorders, where their improved blood-brain barrier penetration has been particularly advantageous.

In conclusion, 2-(3-Bromopropyl)-3-(difluoromethoxy)toluene (CAS No. 1805888-27-0) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and functional versatility make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in drug discovery and material science.